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Compound of Interest

3'-Fluoro-4'-
Compound Name:
methoxyacetophenone

Cat. No.: B120032

Essential Safety and Handling Guide for 3'-Fluoro-4'-
methoxyacetophenone

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 3'-Fluoro-4'-methoxyacetophenone. The following
procedures and recommendations are designed to ensure safe operational handling and
disposal.

Chemical Profile:

Property Value

Chemical Name 1-(3-fluoro-4-methoxyphenyl)ethan-1-one

CAS Number 455-91-4

Molecular Formula CoHoFO2

Appearance Off-white to almost white powder or crystal.[1][2]
Melting Point 92-94 °C

Skin Irritant, Serious Eye Irritant, May cause
Hazards . S
respiratory irritation.[1][3]
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Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure safety. The following table
summarizes the recommended equipment for handling 3'-Fluoro-4'-methoxyacetophenone.

Body Part PPE Recommendation Specifications

Must be tested and approved

under government standards
Eyes Safety Goggles such as EN166 (EU) or ANSI

Z87.1 (US).[3] Should provide

side protection.

Nitrile, Neoprene, or Butyl
rubber gloves are suitable.[4]
) ] Gloves must be inspected
Hands Chemical-resistant gloves )
before use and disposed of
properly after handling the

chemical.[5]

A dust mask (e.g., N95) is
recommended for low-level
exposures.[5] For higher-level

Respiratory NIOSH-approved respirator protection or in poorly
ventilated areas, a respirator
with organic vapor cartridges is
advised.[5]

A standard lab coat should be
Body Laboratory Coat )
worn to prevent skin contact.

Safe Handling and Storage Protocol

Adherence to the following procedural steps is crucial for the safe handling and storage of 3'-
Fluoro-4'-methoxyacetophenone.

Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[3]
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e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[6][7]

Handling Procedures:

» Preparation: Before handling, ensure all required PPE is correctly worn. Inspect gloves for
any signs of damage.

e Weighing and Transfer: This compound is a solid powder, so care should be taken to avoid
creating dust.[3][5] Use a spatula for transfers. If possible, perform these actions in a glove
box or a ventilated enclosure.

e Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid
splashing.

» Post-Handling: After handling, wash hands thoroughly with soap and water, even if gloves
were worn.[3]

Storage:
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][8]

o Keep away from incompatible materials such as strong oxidizing agents.[7]

Disposal Plan

Contaminated materials and waste must be disposed of in a safe and compliant manner.

e Waste Collection: Collect all waste containing 3'-Fluoro-4'-methoxyacetophenone in a
designated, labeled, and sealed container.

» Disposal: Dispose of the chemical waste through a licensed professional waste disposal
service.[5] Do not dispose of it down the drain.[5] Follow all local, state, and federal
regulations for hazardous waste disposal.

Emergency Procedures

In the event of an exposure or spill, immediate action is required.
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» Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][8] If skin
irritation occurs, seek medical attention.[1][3]

o Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[1][3]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[3] If feeling
unwell, call a poison center or doctor.[3]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek medical attention.[3]

[6]

o Spill: For small spills, carefully sweep up the solid material, avoiding dust formation, and
place it in a suitable container for disposal.[3][5] Ensure the area is well-ventilated. For large
spills, evacuate the area and follow emergency procedures.

Visual Workflow for Safe Handling and Emergency
Response

The following diagram illustrates the standard operating procedure for handling 3'-Fluoro-4'-
methoxyacetophenone and the appropriate emergency response actions.

Caption: Workflow for handling 3'-Fluoro-4'-methoxyacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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